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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of rubidium nitrate (RbNOs). The information is presented to support research,
development, and application activities where this inorganic salt is utilized.

Physical Properties

Rubidium nitrate is a white, hygroscopic crystalline solid.[1][2] It is an inorganic salt composed
of a rubidium cation (Rb*) and a nitrate anion (NOs~). Key physical data are summarized in
Table 1 for ease of reference.

Table 1: Physical Properties of Rubidium Nitrate
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Property Value

Molecular Formula RbNOs

Molar Mass 147.473 g/mol [1]

Appearance White hygroscopic solid[1][2]

Density 3.11 g/cm3[1][2]

Melting Point 310 °C (590 °F; 583 K) (decomposes)[1][2]

Boiling Point Decomposes[1]

Refractive Index (n_D) 1.524

Crystal Structure Trigonal[3]

Space Group P31[2]

Lattice Constants a=10.474 A, c = 7.443 A[2][3]
Solubility

Rubidium nitrate is highly soluble in water and its solubility increases with temperature. It is
only very slightly soluble in acetone.[1][2]

[able 2: Solubility of Rubidium Nitrate in Water

Temperature Solubility ( g/100 mL)
16 °C (60.8 °F) 44.28[1][2]
25 °C (77 °F) 65.0[1][2]

Chemical Properties

Rubidium nitrate is a strong oxidizing agent, a characteristic property of nitrate salts.[4] This
reactivity makes it useful in pyrotechnic formulations.

Table 3: Chemical Properties and Reactivity of Rubidium
Nitrate
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Property Description

Chem'cal R i St|0ng OXidizel. MiXtUreS Wlth COIIIl)IISIiI)le
| eaC[lVlty .
IIIaIEIIals can be ”alllmable.lll[4|

N Decomposes upon heating to form rubidium
Thermal Decomposition o
nitrite and oxygen gas.[1]

Imparts a mauve or light purple color to a flame.

[1](2]

Flame Test

] Dissociates in water to form rubidium (Rb*) and
Aqueous Solution _ _
nitrate (NOs™) ions.

Thermal Decomposition

Upon heating, rubidium nitrate, like other alkali metal nitrates (with the exception of lithium
nitrate), undergoes thermal decomposition to yield the corresponding metal nitrite and oxygen.

[11[5]
The balanced chemical equation for this reaction is:

2 RbNOs(s) —» 2 RbNO2(s) + O2(g)

2 RbNO: (s)

Rubidium Nitrite

2 RbNO:s (s) A (Heat)
Rubidium Nitrate (>310 °C) \

02 (9)
Oxygen

Click to download full resolution via product page

Thermal decomposition pathway of rubidium nitrate.

lonic Dissociation in Water

When dissolved in water, rubidium nitrate, being a salt of a strong acid (nitric acid) and a
strong base (rubidium hydroxide), fully dissociates into its constituent ions.
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Reactants
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Products in Aqueous\Solution
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1. Reactants
Rubidium Carbonate (Rb2COs)
Nitric Acid (HNOs)

l

2. Neutralization Reaction
Slow addition with stirring

'

3. Concentration
Gentle heating to evaporate water

'

4. Crystallization
Slow cooling of concentrated solution

'

5. Separation
Collect crystals via filtration

'

6. Drying
Remove residual moisture

Final Product
Pure Rubidium Nitrate (RbNO3)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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